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Compound of Interest

Compound Name: Aluminum-27

Cat. No.: B1245508

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Aluminum-27 is the stable, naturally occurring isotope of aluminum. For laboratory purposes,
its disposal procedures are identical to those for elemental aluminum. The appropriate disposal
method for aluminum waste is contingent upon its physical form, potential contamination, and
adherence to federal, state, and local regulations. The primary principle is to follow the waste
management hierarchy: reduce, reuse, recycle, and then dispose. Recycling is the preferred
method for non-hazardous aluminum scrap.

Hazard Assessment and Waste Characterization

Before any disposal activity, a thorough hazard assessment is crucial. While solid aluminum
metal in forms like sheets, pellets, or wire is generally not considered hazardous, certain forms
can present significant risks.

e Solid Aluminum (Non-hazardous): Includes items like used aluminum foil, trays, and
uncontaminated scrap metal. These are excellent candidates for recycling.

e Fine Powders and Dusts: Finely divided aluminum can be flammable and may form
explosive mixtures in the air.[1] These require careful handling and are often classified as
reactive hazardous waste.
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e Chemically Contaminated Aluminum: Aluminum that has been in contact with hazardous
materials must be treated as hazardous waste itself.[2]

e Aqueous Aluminum Solutions: Solutions containing aluminum salts (e.g., aluminum sulfate)
may be suitable for sanitary sewer disposal after neutralization and significant dilution,
provided they do not contain other hazardous components and are in compliance with local
wastewater regulations.[3]

Regulatory Framework

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste
under the Resource Conservation and Recovery Act (RCRA). A waste is deemed hazardous if
it is specifically listed or exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[4]
It is important to note that elemental aluminum is not one of the eight "RCRA 8" metals that
have specific federal toxicity limits.[4]

However, state regulations can be more stringent. For example, California’s Title 22 regulations
may classify a waste as hazardous even if it does not meet federal criteria.[2][5] Therefore,
laboratory personnel must consult their institution's Environmental Health and Safety (EHS)
department and local regulations to ensure full compliance.

Quantitative Disposal Limits

The following table summarizes key regulatory considerations for aluminum waste.
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Parameter

Federal Limit (EPA
RCRA)

State Limit (e.g.,
California Title 22)

Notes

Toxicity Characteristic

Leaching Procedure

Not specified for

Aluminum (Al)

Must be determined
based on state-

specific lists and

Aluminum is not one
of the eight metals
with a federally
mandated TCLP limit.

(TCLP) Limit o o
criteria. [4] State or local limits

may apply.
Applies to fine
powders and dusts

Hazardous o . N - .

o Ignitability/Reactivity Ignitability/Reactivity which can be
Characteristic

flammable or

explosive.

Disposal Procedures by Waste Type

1. Solid, Non-Hazardous Aluminum Scrap (Foils, Trays, Rods)

» Preferred Method: Recycling

o Decontamination: Triple-rinse containers and foils that held non-hazardous materials.

o Label Defacement: Remove or completely deface any labels on containers.[6]

o Collection: Place clean, dry aluminum scrap in a designated lab recycling bin.[6]

2. Fine Aluminum Powder

¢ Method: Hazardous Waste Disposal

o Handling: Use with adequate ventilation and avoid creating dust. Wear appropriate

Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.

o Spill Cleanup: For spills, do not use water. Cover with a nhon-combustible absorbent

material like dry sand or Met-L-X.[7] Use non-sparking tools to collect the material.[7]
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o Storage: Store in a tightly sealed, properly labeled hazardous waste container in a cool,
dry, well-ventilated area away from incompatible materials (e.g., strong oxidizers, acids,
alkalis).[1]

o Disposal: Arrange for pickup by your institution's EHS or a certified hazardous waste
contractor.

3. Chemically Contaminated Aluminum
e Method: Hazardous Waste Disposal
o Segregation: Do not mix with non-hazardous waste streams.

o Containerization: Place the contaminated aluminum in a sealed, labeled container that is
compatible with the waste.

o Labeling: Clearly label the container with "Hazardous Waste" and list all chemical
constituents.

o Disposal: Manage as hazardous waste through your institution's EHS office.
4. Aqueous Aluminum Solutions
e Method: Sewer Disposal (with approval)

o Verification: Confirm with your local wastewater authority and institutional EHS that this
disposal route is permissible.

o Neutralization: Adjust the pH to a neutral range (typically 6-8) if the solution is acidic or
basic.

o Dilution: Flush with copious amounts of water during disposal to prevent accumulation in
the plumbing.

Experimental Protocol: Recycling Scrap Aluminum
as Alum
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A valuable and educational procedure in a laboratory setting is to recycle scrap aluminum into
a useful chemical compound, potassium aluminum sulfate dodecahydrate, commonly known as
alum (KAI(SOa4)2:12H20).

Methodology

e Preparation of Aluminum:

o Weigh approximately 1 gram of scrap aluminum (e.g., from a beverage can, foil).

o Cut the aluminum into very small pieces to increase the surface area for reaction.

o Place the aluminum pieces into a 250 mL beaker.

e Reaction with Potassium Hydroxide (KOH):

o IN AFUME HOOD, add 15 mL of 6 M potassium hydroxide (KOH) solution to the beaker
containing the aluminum pieces.

o The reaction will produce hydrogen gas and potassium aluminate. The balanced chemical
equation is: 2 Al(s) + 2 KOH(aq) + 6 H20(l) » 2 K--INVALID-LINK-- + 3 Hz(Q)

o Gently heat the mixture on a hot plate within the fume hood to facilitate the reaction until
all the aluminum has dissolved.

e Formation of Aluminum Hydroxide:

o Remove the beaker from the heat and allow it to cool.

o Filter the solution to remove any impurities (e.g., paint, unreacted solids).

o Slowly and carefully add sulfuric acid (H2S0a4) to the filtrate. A white precipitate of
aluminum hydroxide (Al(OH)s) will form.

 Dissolution and Crystallization of Alum:

o Continue adding sulfuric acid while heating and stirring the mixture. The aluminum
hydroxide precipitate will react with the excess acid to form aluminum sulfate, which is

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

soluble in water, resulting in a clear solution.

o Once the solution is clear, remove it from the heat and cool it in an ice bath to induce
crystallization.

o Alum crystals will precipitate out of the solution.

* |solation of Alum Crystals:
o Collect the alum crystals by vacuum filtration using a Buichner funnel.

o Wash the crystals with a small amount of a 50% ethanol-water solution to remove soluble
impurities.

o Allow the crystals to air dry.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Aluminum-27 waste in a laboratory.
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Caption: Decision workflow for Aluminum-27 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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